Cas no 1806853-84-8 (2-Bromo-5-nitroisonicotinonitrile)

• Product Name: 2-Bromo-5-nitroisonicotinonitrile
• CAS No: 1806853-84-8
• MF: C₆H₂BrN₃O₂
• MW: 228.002979755402
• MDL: MFCD28736915
• CID: 4769511
• PubChem ID: 119024945
• Update Time: 2024-11-07

2-Bromo-5-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitroisonicotinonitrile
• 2-bromo-5-nitropyridine-4-carbonitrile
• MFCD28736915
• 1806853-84-8
• D83291
• EN300-20832190
• 4-Pyridinecarbonitrile, 2-bromo-5-nitro-
• BS-53195
• CS-0161316

• MDL： MFCD28736915
• Inchi： 1S/C6H2BrN3O2/c7-6-1-4(2-8)5(3-9-6)10(11)12/h1,3H
• InChI Key： PUQBVHJPXLBQHO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.93304g/mol
• Monoisotopic Mass: 226.93304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds